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Compound of Interest

Compound Name:
1-methyl-1H-indole-3-sulfonyl

chloride

CAS No.: 1158209-10-9

Cat. No.: B2814575

Get Quote

To Researchers, Scientists, and Drug Development Professionals:

This document aims to provide a comprehensive technical overview of the physical and

chemical characteristics of the compound identified by CAS Registry Number 154414-06-3.

However, a thorough search of chemical databases and scientific literature has revealed no

valid compound associated with this specific CAS number.

It is highly probable that CAS 154414-06-3 is an incorrect or obsolete identifier. The Chemical

Abstracts Service (CAS) assigns unique numerical identifiers to every chemical substance, and

the absence of information for this number indicates that it does not correspond to a known

compound.

Therefore, this guide will instead focus on providing a framework for the type of in-depth

analysis that would be conducted for a valid chemical entity, using illustrative examples and

methodologies. This will serve as a template for researchers to apply once the correct CAS

number or chemical name of the compound of interest is identified.
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Section 1: Compound Identification and Structure
The foundational step in characterizing any chemical substance is its unambiguous

identification. This typically includes:

IUPAC Name: The systematic name assigned by the International Union of Pure and Applied

Chemistry.

Synonyms: Common or trivial names used in literature or industry.

Molecular Formula: The elemental composition of the molecule.

Molecular Weight: The mass of one mole of the substance.

Chemical Structure: A two-dimensional or three-dimensional representation of the atomic

arrangement.

Visualizing Molecular Structure
A clear visualization of the molecular structure is paramount for understanding its properties.

The DOT language, rendered by Graphviz, is an excellent tool for generating such diagrams.
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Hypothetical Molecular Structure
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Caption: A 2D representation of a hypothetical molecular structure.

Section 2: Physicochemical Properties
A comprehensive understanding of a compound's physical and chemical properties is crucial

for its application in research and development. These properties are typically presented in a

structured table for clarity.
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Property Experimental Value Predicted Value Method/Source

Melting Point (°C) DSC, MP Apparatus

Boiling Point (°C)

Solubility (mg/mL) HPLC, UV-Vis

- Water

- DMSO

- Ethanol

Density (g/cm³)

pKa Potentiometry

LogP (Octanol-Water) HPLC

Appearance Visual

Stability HPLC, LC-MS

- Solid State (25°C)

- In Solution (pH 7.4)

Section 3: Synthesis and Purification
The synthesis and purification of a compound are critical for obtaining material of sufficient

quality for research. A detailed protocol would be provided, outlining the reaction scheme and

purification steps.

Illustrative Synthetic Workflow

Reactant A

Reaction
(Solvent, Temp, Time)

Reactant B

Crude Product Purification
(e.g., Chromatography) Pure Product (CAS XXXXXX-XX-X)
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Caption: A generalized workflow for chemical synthesis and purification.

Step-by-Step Synthesis Protocol (Hypothetical)
Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer and a

reflux condenser, dissolve Reactant A (X grams, Y moles) in an appropriate solvent (Z mL).

Addition of Reagent: Slowly add Reactant B (A grams, B moles) to the solution at room

temperature.

Reaction Conditions: Heat the reaction mixture to a specific temperature (e.g., 80°C) and

allow it to stir for a designated time (e.g., 12 hours). Monitor the reaction progress by Thin

Layer Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and quench

with water. Extract the product with an organic solvent (e.g., ethyl acetate).

Purification: Purify the crude product using column chromatography on silica gel, eluting with

a suitable solvent system.

Characterization: Confirm the identity and purity of the final product using analytical

techniques.

Section 4: Analytical Characterization
Rigorous analytical characterization is essential to confirm the identity, purity, and structure of

the synthesized compound.

Key Analytical Techniques
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed

information about the molecular structure and connectivity of atoms.

Mass Spectrometry (MS): Determines the molecular weight and can provide information

about the elemental composition and fragmentation pattern.
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Infrared (IR) Spectroscopy: Identifies the functional groups present in the molecule.

High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the

compound.

Elemental Analysis: Determines the percentage composition of elements in the compound.

Example of an Analytical Workflow

Structural Identity Purity Assessment

NMR (1H, 13C) Mass Spectrometry IR Spectroscopy HPLC Elemental Analysis

Synthesized Compound
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Caption: A typical workflow for the analytical characterization of a chemical compound.

Conclusion
While the provided CAS number 154414-06-3 does not correspond to a known chemical entity,

this guide outlines the comprehensive approach required to characterize a novel or existing

compound. Researchers and scientists are encouraged to verify the CAS number of their

compound of interest to access accurate and relevant technical information. Once the correct

identifier is obtained, the principles and methodologies detailed herein can be applied to

generate a thorough understanding of its physical and chemical properties.

References
As no specific compound could be identified for CAS 154414-06-3, a list of references cannot

be provided. For a valid compound, this section would include citations to peer-reviewed

literature, chemical databases (e.g., SciFinder, Reaxys), and safety data sheets (SDS) that

support the presented information.
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To cite this document: BenchChem. [An In-depth Technical Guide to CAS 154414-06-3:
Physicochemical Characteristics]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2814575/docs#an-in-depth-technical-guide-to-cas-
154414-06-3-physicochemical-characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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